N-benzyl-5-chloro-N-ethyl-2-methoxybenzamide

• IUPAC Name: N-benzyl-5-chloro-N-ethyl-2-methoxybenzamide
• InChI: InChI=1S/C17H18ClNO2/c1-3-19(12-13-7-5-4-6-8-13)17(20)15-11-14(18)9-10-16(15)21-2/h4-11H,3,12H2,1-2H3
• InChI Key: VGQWDNIODPPVLT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C(=O)C2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C17H18ClNO2
• Molecular Weight: 303.8 g/mol

Description

N-benzyl-5-chloro-N-ethyl-2-methoxybenzamide is a chemical compound that has been widely researched for its potential applications in the field of medicine. This compound belongs to the class of benzamides and has been found to exhibit a wide range of pharmacological activities.

Scientific Research Applications

N-benzyl-5-chloro-N-ethyl-2-methoxybenzamide has been extensively researched for its potential applications in the field of medicine. It has been found to exhibit a wide range of pharmacological activities, including analgesic, anti-inflammatory, and anti-tumor effects. Studies have also shown that this compound can modulate the immune system and has potential applications in the treatment of autoimmune diseases.

Mechanism of Action

The mechanism of action of N-benzyl-5-chloro-N-ethyl-2-methoxybenzamide is not fully understood. However, it has been suggested that this compound acts by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain, and inhibition of COX-2 can lead to a reduction in these symptoms.
Biochemical and Physiological Effects:
Studies have shown that this compound can exert a wide range of biochemical and physiological effects. In animal models, this compound has been found to reduce inflammation and pain, as well as inhibit the growth of tumor cells. It has also been shown to modulate the immune system, leading to potential applications in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-5-chloro-N-ethyl-2-methoxybenzamide in lab experiments is its wide range of pharmacological activities. This compound has been found to exhibit analgesic, anti-inflammatory, and anti-tumor effects, making it a useful tool for studying these conditions. However, one limitation of using this compound is its potential toxicity. Studies have shown that high doses of this compound can lead to liver and kidney damage, highlighting the need for caution when working with this compound.

Future Directions

There are several potential future directions for research on N-benzyl-5-chloro-N-ethyl-2-methoxybenzamide. One area of interest is the development of new analogs of this compound with improved pharmacological properties. Another potential direction is the investigation of the mechanism of action of this compound, which could lead to the development of new drugs for the treatment of inflammation, pain, and cancer. Additionally, further research is needed to fully understand the potential toxicity of this compound and to develop safe dosing guidelines for its use in humans.

Synthesis Methods

The synthesis of N-benzyl-5-chloro-N-ethyl-2-methoxybenzamide can be achieved through a multi-step process. The first step involves the reaction of 5-chloro-2-methoxybenzoic acid with thionyl chloride to form 5-chloro-2-methoxybenzoyl chloride. This intermediate is then reacted with N-ethylbenzylamine in the presence of triethylamine to yield the final product, this compound.